Cas no 785791-37-9 (3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 785791-37-9
• MF: C₁₄H₁₅N₃O₃S₂
• MW: 337.41720032692
• CID: 5436853
• Update Time: 2025-05-20

3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-pyrrolidin-1-ylsulfonyl-N-(1,3-thiazol-2-yl)benzamide
• 3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide

• Inchi： 1S/C14H15N3O3S2/c18-13(16-14-15-6-9-21-14)11-4-3-5-12(10-11)22(19,20)17-7-1-2-8-17/h3-6,9-10H,1-2,7-8H2,(H,15,16,18)
• InChI Key： YAIXXHUEXWSIFT-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C1=CC=CC(S(N2CCCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide

3-(Pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide (CAS No. 785791-37-9): A Comprehensive Overview

3-(Pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide (CAS No. 785791-37-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule, characterized by its unique pyrrolidine-sulfonyl and thiazole-benzamide structural motifs, is widely studied for its potential applications in pharmaceutical research. Its molecular formula is C₁₄H₁₅N₃O₃S₂, and it exhibits a molecular weight of approximately 337.42 g/mol. Researchers are particularly interested in its role as a kinase inhibitor and its potential in targeting specific disease pathways.

The compound's structure features a benzamide core linked to a thiazole ring, which is further modified by a pyrrolidine-1-sulfonyl group. This combination of functional groups contributes to its unique physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. The sulfonyl moiety, in particular, enhances its binding affinity to biological targets, making it a valuable scaffold for drug design. Recent studies have explored its interactions with enzymes involved in inflammation and cancer progression, positioning it as a promising candidate for further development.

In the context of current research trends, 3-(Pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide aligns with the growing demand for small-molecule therapeutics that can modulate protein-protein interactions. Its thiazole component is a common feature in FDA-approved drugs, underscoring its relevance in modern pharmacology. Additionally, the compound's pyrrolidine ring offers conformational flexibility, which is advantageous for optimizing drug-like properties such as bioavailability and metabolic stability. These attributes make it a subject of interest for researchers investigating precision medicine and targeted therapies.

The synthesis of 785791-37-9 typically involves multi-step organic reactions, including sulfonylation and amide coupling. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are routinely used to characterize the compound, ensuring its quality for research applications. Its compatibility with high-throughput screening platforms further enhances its utility in drug discovery pipelines.

From a commercial perspective, 3-(Pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide is available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. Its pricing and availability may vary depending on purity grades and batch sizes. Researchers often seek custom synthesis services to obtain derivatives or isotopically labeled versions for mechanistic studies. The compound's patent status and regulatory considerations are also critical factors for organizations exploring its therapeutic potential.

Looking ahead, the future of CAS No. 785791-37-9 lies in its integration with emerging technologies such as AI-driven drug discovery and cryo-EM structural analysis. These tools can provide deeper insights into its binding modes and off-target effects, accelerating the development of next-generation therapeutics. As the scientific community continues to unravel its full potential, this compound remains a valuable asset in the quest for innovative treatments for complex diseases.